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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diethyl (1-methylbutyl)malonate, a key

intermediate in organic synthesis, particularly in the pharmaceutical industry. This document

outlines its chemical and physical properties, detailed synthesis protocols, and significant

applications, with a focus on its role in the production of barbiturates.

Chemical and Physical Properties
Diethyl (1-methylbutyl)malonate is a diester of malonic acid. Its structure features a

secondary butyl group attached to the alpha-carbon of diethyl malonate. This seemingly simple

structural feature is pivotal in the synthesis of various organic molecules, including

pharmaceuticals.
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Property Value Source

CAS Number 76-72-2 [1]

Molecular Formula C₁₄H₂₆O₄ [2]

Molecular Weight 258.35 g/mol [2]

IUPAC Name
diethyl 2-ethyl-2-(1-

methylbutyl)propanedioate
[3]

Synonyms

Ethyl(1-methylbutyl)-malonic

Acid Diethyl Ester, Ethyl(α-

methylbutyl)-malonic Acid

Diethyl Ester, Diethyl ethyl(1-

methylbutyl)malonate

[1][2]

Appearance Colorless liquid [4]

Physical Properties
Property Value Source

Boiling Point 267.6 °C at 760 mmHg [2]

Density 0.967 g/cm³ [2]

Refractive Index 1.44 [2]

Flash Point 114.2 °C [2]

Solubility

Soluble in chloroform and ethyl

acetate (slightly). In water, 20

g/L at 20 °C. Miscible with

ethanol and ether; very soluble

in acetone and benzene.

[1][2]

Synthesis of Diethyl (1-methylbutyl)malonate
The primary method for synthesizing Diethyl (1-methylbutyl)malonate is through the malonic

ester synthesis, a versatile method for forming carbon-carbon bonds. This process involves the

alkylation of a malonic ester enolate.
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Reaction Scheme
The synthesis is a two-step alkylation of diethyl malonate. First, an ethyl group is introduced,

followed by the 1-methylbutyl group.

Synthesis of Diethyl (1-methylbutyl)malonate.

Experimental Protocol: Synthesis of Diethyl (1-
methylbutyl)malonate
This protocol is based on the principles of malonic ester synthesis.

Materials:

Diethyl ethylmalonate

Sodium ethoxide

2-Bromopentane (or methanesulfonic acid (2-pentyl) ester)[5]

Anhydrous ethanol

Toluene

Hydrochloric acid (dilute)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar
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Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Preparation of the Enolate: In a dry round-bottom flask equipped with a reflux condenser and

a dropping funnel, dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere

(e.g., nitrogen or argon).

Addition of Diethyl Ethylmalonate: To the stirred solution of sodium ethoxide, add diethyl

ethylmalonate dropwise at a rate that maintains a gentle reflux.

Alkylation: After the addition of diethyl ethylmalonate is complete, add 2-bromopentane (or

methanesulfonic acid (2-pentyl) ester) dropwise to the reaction mixture.[5] The reaction is

typically exothermic.

Reaction Completion: After the addition of the alkylating agent, heat the mixture to reflux for

several hours until the reaction is complete (monitoring by TLC is recommended).

Work-up:

Cool the reaction mixture to room temperature.

Remove the ethanol by distillation or under reduced pressure using a rotary evaporator.

To the residue, add toluene and water. Transfer the mixture to a separatory funnel.

Separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric

acid, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Purification:
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Filter off the drying agent.

Remove the toluene under reduced pressure.

Purify the crude Diethyl (1-methylbutyl)malonate by vacuum distillation.[5]

Application in the Synthesis of Pentobarbital
A significant application of Diethyl (1-methylbutyl)malonate is in the synthesis of the

barbiturate drug pentobarbital (5-ethyl-5-(1-methylbutyl)barbituric acid).[6] This is achieved

through a condensation reaction with urea.

Reaction Scheme
Synthesis of Pentobarbital.

Experimental Protocol: Synthesis of Pentobarbital
This protocol is adapted from a patented method.[6]

Materials:

Diethyl (1-methylbutyl)malonate

Urea

Sodium methoxide solution in methanol (e.g., 29% w/w)

Ethyl acetate

Cold water

Activated carbon

Hydrochloric acid

Ethanol (for recrystallization)

Reaction flask

Distillation apparatus
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Heating mantle

Filtration apparatus

Beakers and other standard laboratory glassware

Procedure:

Reaction Setup: To a reaction flask, add 139.7 g of a 29% (w/w) sodium methoxide solution

in methanol and 2.5 g of ethyl acetate.[7]

Initial Heating: Heat the mixture to 60-85 °C for 30 minutes.[7]

Addition of Reactants: Add 60.6 g of urea and 129.2 g of Diethyl (1-methylbutyl)malonate
to the reaction mixture.[7]

Reaction and Distillation: Heat the mixture to 135-140 °C to distill off methanol and ethanol.

[7] After the distillation, continue heating under reduced pressure for 2-3 hours to ensure the

reaction goes to completion.[7]

Work-up:

Cool the reaction mixture to below 20 °C.

Dissolve the residue in 517 g of cold water.[7]

Add activated carbon for decolorization and filter the solution.

Acidify the filtrate with hydrochloric acid to a pH of 3-4.[7]

Collect the precipitated crude pentobarbital by filtration.

Purification:

Recrystallize the crude product from an aqueous ethanol solution.

Filter the purified crystals, wash with cold water, and dry under vacuum to obtain pure 5-

ethyl-5-(1-methylbutyl)barbituric acid (pentobarbital).[7]
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Other Applications
Besides its prominent role in barbiturate synthesis, Diethyl (1-methylbutyl)malonate is a

versatile reagent in organic synthesis and has been used in:

Electrochemistry: It has been used as a reagent in the electrochemical synthesis of ureides

from esters.[8]

Flavor and Fragrance Industry: Due to its fruity odor, it finds application as a fragrance

ingredient.[9]

General Organic Synthesis: As a dialkylated malonic ester, it serves as a building block for

more complex molecules.[1]

Safety Information
Diethyl (1-methylbutyl)malonate is a chemical that should be handled with appropriate safety

precautions in a laboratory setting. It may cause skin and eye irritation.[9] Inhalation of vapors

should be avoided. Always consult the Safety Data Sheet (SDS) before handling this

compound.

Disclaimer: The experimental protocols provided in this guide are for informational purposes

only and should be carried out by trained professionals in a suitable laboratory environment

with all necessary safety precautions. The synthesis of controlled substances like pentobarbital

is subject to strict legal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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